Cas no 1303974-12-0 (1-hydroxymethyl-2-azaadamantane)

• Product Name: 1-hydroxymethyl-2-azaadamantane
• CAS No: 1303974-12-0
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• MDL: MFCD30830358
• CID: 4582486
• Update Time: 2025-06-09

1-hydroxymethyl-2-azaadamantane Chemical and Physical Properties

Names and Identifiers

• 1-hydroxyMethyl-2-azaadaMantane
• 1-hydroxymethyl-2-azaadamantane-H28037
• 2-Azatricyclo[3.3.1.13,7]decane-1-methanol
• 1-hydroxymethyl-2-azaadamantane

• MDL： MFCD30830358
• Inchi： 1S/C10H17NO/c12-6-10-4-7-1-8(5-10)3-9(2-7)11-10/h7-9,11-12H,1-6H2
• InChI Key： PTDQLWXYBHYDSB-UHFFFAOYSA-N
• SMILES： C12(CO)CC3CC(CC(C3)N1)C2

Additional information on 1-hydroxymethyl-2-azaadamantane

Introduction to 1-hydroxymethyl-2-azaadamantane (CAS No. 1303974-12-0)

1-hydroxymethyl-2-azaadamantane, identified by its Chemical Abstracts Service (CAS) number 1303974-12-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic derivative features a unique structural framework that combines the rigidity of adamantane with the versatility of an azaheterocycle, making it a valuable scaffold for medicinal chemistry applications.

The molecular structure of 1-hydroxymethyl-2-azaadamantane consists of a diamond-like adamantane core, which is substituted at the 2-position with an azaheterocycle. This substitution introduces a nitrogen atom into the rigid adamantane framework, creating a system that balances steric hindrance with functional group reactivity. The presence of a hydroxymethyl group at the 1-position further enhances its chemical diversity, enabling various modifications and interactions with biological targets.

Recent advancements in pharmaceutical research have highlighted the potential of 1-hydroxymethyl-2-azaadamantane as a building block for drug discovery. Its unique structural features make it an attractive candidate for designing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The rigid adamantane moiety provides stability and binding affinity, while the azaheterocycle and hydroxymethyl group offer opportunities for selective interactions with biological systems.

In particular, studies have demonstrated the utility of 1-hydroxymethyl-2-azaadamantane in developing compounds that modulate enzyme activity. For instance, researchers have explored its derivatives as potential inhibitors of kinases and other enzyme families implicated in diseases such as cancer and inflammation. The structural motif has shown promise in enhancing binding affinity while minimizing off-target effects, a crucial consideration in modern drug design.

The synthesis of 1-hydroxymethyl-2-azaadamantane involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its versatility as a pharmacophore.

From a computational chemistry perspective, 1-hydroxymethyl-2-azaadamantane has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its binding modes and energetics, aiding in the rational design of more potent derivatives. These computational approaches are complemented by experimental validations, reinforcing the compound's role as a key intermediate in drug development.

The pharmacological profile of 1-hydroxymethyl-2-azaadamantane has been further investigated through in vitro and in vivo assays. Preliminary findings suggest that certain derivatives exhibit inhibitory activity against specific enzymes and exhibit favorable pharmacokinetic properties. These properties make them promising candidates for further optimization into therapeutic agents with enhanced efficacy and reduced toxicity.

Future directions in research involving 1-hydroxymethyl-2-azaadamantane include exploring its role in drug repurposing efforts. By leveraging existing knowledge about structurally similar compounds, researchers aim to identify new therapeutic applications for derivatives of this scaffold. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high yields and purity standards.

The growing interest in 1-hydroxymethyl-2-azaadamantane underscores its significance as a versatile building block in medicinal chemistry. Its unique structural features, combined with its synthetic accessibility and pharmacological potential, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow further within the pharmaceutical industry.